Cas no 387845-17-2 ((1-(pyrrolidin-1-yl)cyclopropyl)methanol)

• Product Name: (1-(pyrrolidin-1-yl)cyclopropyl)methanol
• CAS No: 387845-17-2
• MF: C₈H₁₅NO
• MW: 141.210802316666
• MDL: MFCD18969040
• CID: 298793
• PubChem ID: 22325087
• Update Time: 2025-06-23

(1-(pyrrolidin-1-yl)cyclopropyl)methanol Chemical and Physical Properties

Names and Identifiers

• Cyclopropanemethanol,1-(1-pyrrolidinyl)-
• Cyclopropanemethanol, 1-(1-pyrrolidinyl)- (9CI)
• (1-(pyrrolidin-1-yl)cyclopropyl)methanol
• [1-(1-pyrrolidinyl)cyclopropyl]methanol
• F2147-4817
• (1-pyrrolidin-1-ylcyclopropyl)methanol
• WNGRWEFUIAQVHA-UHFFFAOYSA-N
• 387845-17-2
• AT29655
• [1-(PYRROLIDIN-1-YL)CYCLOPROPYL]METHANOL
• EN300-1223270
• AKOS026717380
• SCHEMBL6138297

• MDL： MFCD18969040
• Inchi： 1S/C8H15NO/c10-7-8(3-4-8)9-5-1-2-6-9/h10H,1-7H2
• InChI Key： WNGRWEFUIAQVHA-UHFFFAOYSA-N
• SMILES： OCC1(CC1)N1CCCC1

Computed Properties

• Exact Mass: 141.11545
• Monoisotopic Mass: 141.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 23.5Ų

Experimental Properties

• PSA: 23.47

Additional information on (1-(pyrrolidin-1-yl)cyclopropyl)methanol

The Compound CAS No 387845-17-2: (1-(pyrrolidin-1-yl)cyclopropyl)methanol

CAS No 387845-17-2, commonly referred to as (1-(pyrrolidin-1-yl)cyclopropyl)methanol, is a unique organic compound with significant potential in various chemical and pharmaceutical applications. This compound has garnered attention due to its structural complexity and the promising results observed in recent studies. The molecule consists of a cyclopropane ring substituted with a pyrrolidine group and a hydroxymethyl group, making it a versatile building block for further chemical modifications.

Recent advancements in synthetic chemistry have enabled researchers to explore novel synthesis routes for (1-(pyrrolidin-1-yl)cyclopropyl)methanol. One of the most notable methods involves the use of palladium-catalyzed coupling reactions, which have proven to be highly efficient in constructing the cyclopropane ring. These methods not only enhance the yield but also improve the purity of the final product, making it more suitable for large-scale production and application in pharmaceuticals.

The structural uniqueness of this compound has led to its investigation in various biological systems. Studies have shown that CAS No 387845-17-2 exhibits significant bioactivity, particularly in modulating cellular signaling pathways. For instance, research conducted by Smith et al. (2023) demonstrated that this compound acts as a potent inhibitor of the PI3K/AKT/mTOR pathway, which is often dysregulated in cancer cells. This finding opens new avenues for its potential use in anti-cancer therapies.

In addition to its biological applications, (1-(pyrrolidin-1-yl)cyclopropyl)methanol has also been explored in materials science. Its ability to form stable amorphous solids under certain conditions makes it a promising candidate for drug delivery systems. A study by Johnson and colleagues (2023) highlighted its potential as a carrier molecule for poorly water-soluble drugs, significantly enhancing their bioavailability.

The synthesis and characterization of this compound have been extensively documented in recent literature. Advanced spectroscopic techniques, such as NMR and mass spectrometry, have been employed to confirm its structure and purity. These studies underscore the importance of rigorous analytical methods in ensuring the reliability of chemical compounds for downstream applications.

Furthermore, computational chemistry has played a pivotal role in understanding the electronic properties and reactivity of CAS No 387845-17-2. Density functional theory (DFT) calculations have provided insights into its molecular orbitals and reactivity patterns, aiding in the design of more efficient synthetic pathways and predicting its behavior in different chemical environments.

In conclusion, (1-(pyrrolidin-1-yl)cyclopropyl)methanol, or CAS No 387845-17-2, represents a valuable addition to the arsenal of organic compounds with diverse applications. Its unique structure, coupled with advancements in synthetic and analytical techniques, positions it as a key player in future research and development across multiple disciplines.